Cas no 40365-61-5 (2-(3-Butynyloxy)tetrahydro-2H-pyran)

• Product Name: 2-(3-Butynyloxy)tetrahydro-2H-pyran
• CAS No: 40365-61-5
• MF: C₉H₁₄O₂
• MW: 154.206263065338
• MDL: MFCD00012352
• CID: 329414
• PubChem ID: 142440
• Update Time: 2025-09-20

2-(3-Butynyloxy)tetrahydro-2H-pyran Chemical and Physical Properties

Names and Identifiers

• 2-(But-3-yn-1-yloxy)tetrahydro-2H-pyran
• 2-(3-Butynyloxy)Tetrahydro-2 H-Pyran
• 2-(3-Butynyloxy)tetrahydropyran
• 2-but-3-ynoxyoxane
• 2H-Pyran,2-(3-butyn-1-yloxy)tetrahydro-
• 3-Butynyl tetrahydro-2H-pyran-2-yl ether
• 4-Tetrahydropyran-2-yloxy-1-butyne
• NSC 254948
• Tetrahydro-2-(3-butynyloxy)-2H-pyran
• 2H-Pyran, 2-(3-butynyloxy)tetrahydro-
• 4-[(tetrahydropyranyl)oxy]butyne
• 2-(but-3-yn-1-yloxy)oxane
• SY283261
• 2-(but-3-ynyloxy)tetrahydro-2H-pyran
• SCHEMBL146340
• 2-(3-Butynyloxy)tetrahydro-2H-pyran
• FT-0639642
• MFCD00012352
• 40365-61-5
• 4-[(Tetrahydro-2H-pyran-2-yl)oxy]-1-butyne;2H-Pyran, 2-(3-butynyloxy)tetrahydro-;2-(3-Butynyloxy)tetrahydropyran
• 2-[(But-3-yn-1-yl)oxy]tetrahydro-2H-pyran
• DTXSID90875820
• 3-Butynyl tetrahydro-2H-pyran-2-yl ether #
• 4-[(tetrahydro-2H-pyran-2-yl)oxy]-1-butyne
• Tetrahydro-2-(3-butynyloxy)2H-pyran
• 2-but-3-ynoxytetrahydropyran
• 1-(tetrahydropyran-2-yloxy)-3-butyne
• Tetrahydropyranyloxy-3-butyne
• AT11861
• CS-0186440
• 2-But-3-ynyloxy-tetrahydro-pyran
• 2-(3-Butynyloxy)tetrahydro-2H-pyran, 97%
• 3-butyn-1-yl tetrahydropyranyl ether
• AKOS016010351
• NSC254948
• EN300-204306
• NSC-254948

• MDL： MFCD00012352
• Inchi： 1S/C9H14O2/c1-2-3-7-10-9-6-4-5-8-11-9/h1,9H,3-8H2
• InChI Key： ZQZSNKJFOFAJQX-UHFFFAOYSA-N
• SMILES： O1CCCCC1OCCC#C

Computed Properties

• Exact Mass: 154.09900
• Monoisotopic Mass: 154.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.5
• Topological Polar Surface Area: 18.5A^2

Experimental Properties

• Color/Form: Colorless to yellow liquid
• Density: 0.984 g/mL at 25 °C(lit.)
• Boiling Point: 92-95 °C/18 mmHg(lit.)
• Flash Point: Fahrenheit: 163.4 ° f < br / > Celsius: 73 ° C < br / >
• Refractive Index: n20/D 1.457(lit.)
• Solubility: Slightly soluble (6.6 g/l) (25 º C),
• PSA: 18.46000
• LogP: 1.55290

2-(3-Butynyloxy)tetrahydro-2H-pyran Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302 + H312 + H332-H315-H319-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S23; S26; S28; S37/39
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Risk Phrases：R20/21/22